Cas no 2097900-27-9 (1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide)

• Product Name: 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide
• CAS No: 2097900-27-9
• MF: C₁₇H₁₅F₂NO₃S₂
• MW: 383.432708978653
• CID: 5340570
• Update Time: 2025-06-12

1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide
• 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]methanesulfonamide
• 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide

• Inchi： 1S/C17H15F2NO3S2/c18-14-3-4-16(19)13(8-14)11-25(21,22)20-9-15(12-5-7-24-10-12)17-2-1-6-23-17/h1-8,10,15,20H,9,11H2
• InChI Key： LDSAEGYOESJHSG-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1F)F)(NCC(C1=CC=CO1)C1=CSC=C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 529
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9

Additional information on 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide

1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide: A Promising Compound in Medicinal Chemistry

1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide (CAS No. 2097900-27-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular architecture, combines elements from different chemical classes, including aryl, heterocyclic, and sulfonamide moieties. These structural components contribute to its diverse biological activities and make it a promising candidate for further research and development.

The 1-(2,5-difluorophenyl) substituent is a key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and electronic effects. In this context, the presence of fluorine atoms in the phenyl ring can enhance the compound's ability to cross biological membranes and improve its metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

The N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl] moiety is another significant structural element. Furan and thiophene are both five-membered heterocyclic rings that possess aromatic character and can participate in various types of interactions with biological targets. The combination of these rings in a single molecule can lead to enhanced binding affinity and selectivity for specific receptors or enzymes. This structural feature is particularly important in the design of drugs targeting G protein-coupled receptors (GPCRs) or other protein targets involved in signal transduction pathways.

The methanesulfonamide group is a common functional group in medicinal chemistry, often used to improve the solubility and bioavailability of compounds. Sulfonamides have been widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In the context of 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide, the methanesulfonamide group may contribute to its overall pharmacological profile by enhancing its interaction with target proteins and improving its therapeutic index.

Recent studies have explored the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it shows low toxicity in animal models, suggesting that it may have a favorable safety profile.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-(2,5-difluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide (CAS No. 2097900-27-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological profile, making it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.